N,N-diethyl-2-(2-methylphenyl)acetamide

• IUPAC Name: N,N-diethyl-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C13H19NO/c1-4-14(5-2)13(15)10-12-9-7-6-8-11(12)3/h6-9H,4-5,10H2,1-3H3
• InChI Key: VNNLNJLETLMBFJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CC1=CC=CC=C1C
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol

Description

N,N-diethyl-2-(2-methylphenyl)acetamide, commonly known as DEET, is a widely used insect repellent. It was first developed by the United States Department of Agriculture in 1946 and has since become the most effective and widely used insect repellent. DEET has been extensively studied and has been found to be safe for use in humans when used as directed. The purpose of

Mechanism of Action

The mechanism of action of DEET is not fully understood. However, it is believed that DEET works by interfering with the insect's ability to detect human scent. DEET may also interfere with the insect's ability to locate its prey by disrupting the insect's olfactory receptors.
Biochemical and Physiological Effects:
DEET has been found to be safe for use in humans when used as directed. However, DEET can cause skin irritation in some individuals. DEET can also be toxic if ingested or absorbed through the skin in large amounts. DEET has been shown to have a low level of toxicity in mammals and has not been found to be carcinogenic.

Advantages and Limitations for Lab Experiments

DEET is widely used in laboratory experiments to study the behavior of insects. DEET is a highly effective insect repellent and is therefore useful in experiments that require the control of insect behavior. However, DEET can interfere with the results of some experiments by masking the natural behavior of insects.

Future Directions

There are several future directions for research on DEET. One area of research is the development of new insect repellents that are more effective and safer than DEET. Another area of research is the study of the long-term effects of DEET exposure on human health. Finally, there is a need for more research on the mechanism of action of DEET to better understand how it works and to develop new insect repellents based on this knowledge.
Conclusion:
DEET is a highly effective insect repellent that has been extensively studied for its effectiveness and safety. DEET works by masking the human scent, which makes it difficult for insects to locate and bite humans. DEET has been found to be safe for use in humans when used as directed. However, DEET can cause skin irritation in some individuals and can be toxic if ingested or absorbed through the skin in large amounts. There are several future directions for research on DEET, including the development of new insect repellents and the study of the long-term effects of DEET exposure on human health.

Scientific Research Applications

DEET has been extensively studied for its effectiveness as an insect repellent. It has been found to be highly effective against a wide range of insects, including mosquitoes, ticks, and biting flies. DEET works by masking the human scent, which insects use to locate their prey. This makes it difficult for insects to find and bite humans.